Cas no 1858812-39-1 (3-Hexanol, 1-amino-4-methoxy-2,2,5-trimethyl-)

• Product Name: 3-Hexanol, 1-amino-4-methoxy-2,2,5-trimethyl-
• CAS No: 1858812-39-1
• MF: C₁₀H₂₃NO₂
• MW: 189.295123338699
• CID: 5275861
• Update Time: 2025-07-17

3-Hexanol, 1-amino-4-methoxy-2,2,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanol, 1-amino-4-methoxy-2,2,5-trimethyl-

• Inchi： 1S/C10H23NO2/c1-7(2)8(13-5)9(12)10(3,4)6-11/h7-9,12H,6,11H2,1-5H3
• InChI Key： DUSBZRJXYVKSNZ-UHFFFAOYSA-N
• SMILES： C(N)C(C)(C)C(O)C(OC)C(C)C

Additional information on 3-Hexanol, 1-amino-4-methoxy-2,2,5-trimethyl-

Comprehensive Analysis of 3-Hexanol, 1-amino-4-methoxy-2,2,5-trimethyl- (CAS No. 1858812-39-1)

The compound 3-Hexanol, 1-amino-4-methoxy-2,2,5-trimethyl- (CAS No. 1858812-39-1) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications. This amino alcohol derivative features a methoxy group and multiple methyl substituents, making it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its utility in pharmaceutical intermediates, flavor and fragrance formulations, and specialty chemicals.

One of the most frequently asked questions about 3-Hexanol, 1-amino-4-methoxy-2,2,5-trimethyl- revolves around its synthesis methods. The compound can be synthesized through multi-step organic reactions, including reductive amination and etherification. Its stereochemistry and regioselectivity are critical factors that influence its reactivity and application scope. Recent advancements in green chemistry have also prompted investigations into more sustainable production routes, aligning with global trends toward eco-friendly synthesis.

The physicochemical properties of CAS No. 1858812-39-1 are another area of interest. Its boiling point, solubility, and stability under various conditions are essential for determining its suitability in different industrial processes. For instance, its hydrophilic-lipophilic balance (HLB) makes it a candidate for surfactant formulations, while its volatility profile is relevant for aromatic applications.

In the context of pharmaceutical research, 3-Hexanol, 1-amino-4-methoxy-2,2,5-trimethyl- has been studied as a potential chiral building block for drug development. Its amino alcohol moiety is particularly valuable in constructing biologically active molecules, such as beta-blockers or antiviral agents. The compound’s ability to form hydrogen bonds and interact with enzymatic targets further enhances its appeal in medicinal chemistry.

Another trending topic related to this compound is its role in flavor and fragrance industries. The methoxy and amino functional groups contribute to its olfactory characteristics, potentially offering woody, herbal, or musky notes. Perfumers and food scientists are keen to explore its synergistic effects with other aroma compounds, especially in natural product formulations.

From a market perspective, the demand for CAS No. 1858812-39-1 is influenced by its supply chain dynamics and regulatory compliance. Companies are investing in high-purity synthesis to meet the stringent requirements of GMP standards. Additionally, the rise of custom synthesis services has made this compound more accessible to research institutions and small-scale manufacturers.

In conclusion, 3-Hexanol, 1-amino-4-methoxy-2,2,5-trimethyl- (CAS No. 1858812-39-1) is a multifaceted compound with broad applicability across chemical, pharmaceutical, and consumer goods sectors. Its structural uniqueness and functional versatility continue to drive innovation, making it a subject of ongoing research and commercial interest.